Cas no 78584-30-2 (methyl 3-(pyridin-3-yl)prop-2-ynoate)

• Product Name: methyl 3-(pyridin-3-yl)prop-2-ynoate
• CAS No: 78584-30-2
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD18205098
• CID: 1057293
• PubChem ID: 12716670
• Update Time: 2025-08-05

methyl 3-(pyridin-3-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-Pyridyl)propiolate
• Methyl 3-(3-pyridinyl)-2-propynoate
• methyl 3-pyridin-3-ylprop-2-ynoate
• methyl 3-(pyridin-3-yl)prop-2-ynoate
• Methyl 3-(pyridin-3-yl)propiolate
• methyl 3-pyridylpropiolate
• Methyl3-(3-Pyridyl)propiolate
• JSDWMTRFFZEDCX-UHFFFAOYSA-N
• 6983AJ
• pyridin-3-yl-propynoic acid methyl ester
• AK209740
• SY022413
• SCHEMBL854400
• MFCD18205098
• AKOS013859474
• s11689
• CS-11487
• FT-0766576
• EN300-787188
• A865010
• 78584-30-2
• F8886-7590
• DA-32865

• MDL： MFCD18205098
• Inchi： 1S/C9H7NO2/c1-12-9(11)5-4-8-3-2-6-10-7-8/h2-3,6-7H,1H3
• InChI Key： JSDWMTRFFZEDCX-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 274.4±13.0 °C at 760 mmHg
• Flash Point: 119.7±19.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 3-(pyridin-3-yl)prop-2-ynoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)